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Compound of Interest

Compound Name: DCPD

Cat. No.: B7800370 Get Quote

A Comparative Guide to the Mechanical Properties of pDCPD and Other Thermoset Polymers

This guide provides a detailed comparison of the mechanical properties of

polydicyclopentadiene (pDCPD) against other common thermoset polymers, including epoxy,

polyurethane, and unsaturated polyester resins. The information is intended for researchers,

scientists, and materials engineers to facilitate material selection for various applications. All

quantitative data is summarized in tables, and detailed experimental protocols for key

mechanical tests are provided.

Data Presentation: Mechanical Properties of
Thermoset Polymers
The following table summarizes the typical mechanical properties of pDCPD, epoxy,

polyurethane, and unsaturated polyester. It is important to note that these values can vary

significantly based on the specific formulation, curing conditions, and the presence of fillers or

reinforcements.
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Mechanical
Property

pDCPD
(Polydicycl
opentadien
e)

Epoxy
Resin

Polyurethan
e (PU)

Unsaturate
d Polyester
Resin (UPR)

Test
Standard

Tensile

Strength

35 - 73

MPa[1]
55 - 130 MPa

10 - 50

MPa[2]

45 - 70

MPa[3][4]

ASTM D638 /

ISO 527

Young's

Modulus

1770 - 3100

MPa[1]

2400 - 4500

MPa

10 - 1000

MPa

513 - 3500

MPa[3]

ASTM D638 /

ISO 527

Elongation at

Break
2.7 - 15%[1] 3 - 6%

300 - 700%

[2]

2.5 - 9.12%

[3][5]

ASTM D638 /

ISO 527

Izod Impact

Strength

(Notched)

22 - 30

kJ/m[1]

0.25 - 1.0

kJ/m

5.9 kJ/m²

(ISO 180)[2]
Varies widely

ASTM D256 /

ISO 180

Rockwell

Hardness
R114[1] M85 - M110

Shore D 80 ±

5[2]

Shore D 70 -

90[4]
ASTM D785

Flexural

Strength

67 - 75

MPa[1]
80 - 140 MPa 110 MPa[2]

60 - 100

MPa[3][4][6]

ASTM D790 /

ISO 178

Flexural

Modulus

1850 - 2000

MPa[1]

2500 - 4500

MPa
2379 MPa[2]

1530 - 3484

MPa[3][6]

ASTM D790 /

ISO 178

Experimental Protocols
Detailed methodologies for the key experiments cited are outlined below. These protocols are

based on internationally recognized ASTM standards.

Tensile Properties of Plastics (ASTM D638)
This test method is used to determine the tensile properties of unreinforced and reinforced

plastics.

Specimen Preparation: Test specimens are either injection molded or machined into a

standard dumbbell shape (Type I, II, III, IV, or V). The specific dimensions depend on the

material's thickness and rigidity.
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Conditioning: Specimens are conditioned for a minimum of 40 hours at a standard laboratory

atmosphere of 23 ± 2°C and 50 ± 5% relative humidity.

Test Procedure:

The thickness and width of the specimen's narrow section are measured.

The specimen is mounted into the grips of a universal testing machine.

An extensometer is attached to the specimen to measure strain.

A tensile load is applied at a constant crosshead speed until the specimen fractures. The

speed depends on the material's characteristics.

The force and elongation are recorded throughout the test.

Data Calculation:

Tensile Strength: The maximum stress the material can withstand before breaking.

Young's Modulus (Modulus of Elasticity): The material's stiffness, calculated from the slope

of the initial linear portion of the stress-strain curve.

Elongation at Break: The percentage increase in length that the material undergoes before

fracturing.

Izod Pendulum Impact Resistance of Plastics (ASTM
D256)
This test determines a plastic's resistance to impact from a swinging pendulum.

Specimen Preparation: A rectangular bar of specified dimensions is prepared. For a notched

Izod test, a V-notch of a specific angle and depth is machined into the specimen.

Conditioning: Specimens are conditioned as per the requirements of the material being

tested.

Test Procedure:
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The specimen is clamped vertically in the test fixture with the notch facing the direction of

the pendulum's strike.

The pendulum is released from a specified height, allowing it to swing down and strike the

specimen.

The energy absorbed by the specimen during the break is measured by the height to

which the pendulum swings after impact.

Data Calculation: The impact strength is calculated by dividing the absorbed energy by the

thickness of the specimen at the notch and is typically expressed in Joules per meter (J/m)

or foot-pounds per inch (ft-lb/in).

Rockwell Hardness of Plastics and Electrical Insulating
Materials (ASTM D785)
This method measures the indentation hardness of plastics.

Specimen Preparation: The test specimen should have a minimum thickness of 6 mm and

possess flat, parallel surfaces.

Conditioning: Specimens are conditioned in the standard laboratory atmosphere.

Test Procedure (Procedure A):

The specimen is placed on the anvil of the Rockwell hardness tester.

A minor load is applied, and the dial gauge is set to zero.

A major load is then applied for a specified duration (typically 15 seconds).

The major load is removed, and after a recovery period of 15 seconds with the minor load

still applied, the Rockwell hardness number is read from the dial.

Data Calculation: The Rockwell hardness number is read directly from the machine's scale.

The scale used (e.g., R, L, M, E, or K) depends on the material's hardness.
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Visualizations
The following diagrams illustrate the logical relationships and experimental workflows described

in this guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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